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Compound of Interest

Compound Name:
3-(2-Methoxyethyl)pyrrolidine-3-

carboxylic acid

Cat. No.: B13269514

Get Quote

Advanced Scaffolds for Peptidomimetics and Drug
Design
Executive Summary
3-(2-Methoxyethyl)pyrrolidine-3-carboxylic acid is a specialized quaternary amino acid

scaffold (specifically a

-proline analog) used in medicinal chemistry to introduce conformational constraints and
modulate the physicochemical properties of peptide-based drugs.

Unlike the common N-substituted isomer (1-(2-methoxyethyl)pyrrolidine-3-carboxylic acid), this

3,3-disubstituted scaffold features a quaternary carbon center. This structural rigidity is critical

for locking bioactive conformations, preventing enzymatic degradation, and enhancing the

metabolic stability of therapeutic candidates.
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b13269514#bc-rfq
https://www.benchchem.com/product/b13269514/docs?utm_src=pdf-body#technical-guide-3-2-methoxyethyl-pyrrolidine-3-carboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13269514?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The precise molecular weight and elemental composition are fundamental for analytical

verification. Note that while the N-substituted isomer shares the same formula, the quaternary

3-substituted structure possesses distinct steric and electronic properties.

Key Data Table
Property Value Notes

Molecular Weight 173.21 g/mol
Monoisotopic Mass: 173.1052

Da

Molecular Formula

C

H

NO

CAS Number Not widely assigned
Often synthesized de novo as

a custom building block.[1]

Core Scaffold Pyrrolidine 3,3-Disubstituted (Quaternary)

LogP (Predicted) ~0.2 - 0.5

Methoxyethyl group enhances

aqueous solubility vs. alkyl

analogs.

pKa (Acid) ~3.5 - 4.0
Carboxylic acid (influenced by

quaternary center).

pKa (Base) ~9.5 - 10.5
Secondary amine (pyrrolidine

nitrogen).

H-Bond Donors 2 (COOH, NH)

H-Bond Acceptors 3 (COOH, OMe, N)

Synthetic Methodologies
Synthesizing the quaternary center at position 3 requires overcoming significant steric

hindrance. Two primary strategies are employed: Direct
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-Alkylation (for racemic or diastereoselective synthesis) and Asymmetric Michael Addition (for
enantioselective synthesis).

Protocol A: Direct -Alkylation (Standard MedChem
Route)
This method utilizes a protected pyrrolidine precursor to install the methoxyethyl side chain via

enolate chemistry.

Step-by-Step Methodology:

Starting Material:N-Boc-pyrrolidine-3-carboxylic acid methyl ester.

Enolization: Cool a solution of the ester in anhydrous THF to -78°C under nitrogen. Slowly

add LiHMDS (Lithium hexamethyldisilazide, 1.1 eq) to generate the enolate.

Alkylation: Add 1-bromo-2-methoxyethane (1.2 eq) dropwise. The presence of HMPA or

DMPU (co-solvent) may be required to accelerate the

substitution at the sterically crowded center.

Warming: Allow the reaction to warm to 0°C over 2 hours.

Quench & Workup: Quench with saturated NH

Cl. Extract with EtOAc, dry over Na

SO

, and concentrate.

Deprotection (Bifurcated):

Acid Hydrolysis: Treat with LiOH (THF/H

O) to remove the methyl ester.

Amine Deprotection: Treat with TFA/DCM (1:1) to remove the Boc group.

Protocol B: Asymmetric Michael Addition (Chiral Route)
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For high enantiopurity, a [3+2] cycloaddition or organocatalytic Michael addition is preferred.

Mechanism: Reaction of a 2-substituted nitroalkene with an enoate, catalyzed by a chiral

amine (e.g., diphenylprolinol silyl ether), followed by reductive cyclization.

Synthetic Workflow Diagram

N-Boc-Pyrrolidine-3-carboxylate Li-Enolate Intermediate
(-78°C)

LiHMDS, THF Add 1-Bromo-2-methoxyethaneS_N2 Reaction Quaternary Ester
(Intermediate)

Warm to 0°C 3-(2-Methoxyethyl)pyrrolidine-
3-carboxylic Acid

1. LiOH (Hydrolysis)
2. TFA (Deprotection)

Click to download full resolution via product page

Figure 1: Strategic workflow for the

-alkylation synthesis of the quaternary scaffold.

Analytical Characterization & Validation
Validating the structure of 3-(2-Methoxyethyl)pyrrolidine-3-carboxylic acid requires

distinguishing it from its isomers (e.g., N-alkylated or 2-substituted analogs).

Mass Spectrometry (LC-MS)
Expected Ion:

m/z.

Fragmentation Pattern: Look for the loss of the methoxyethyl group (neutral loss of 59 Da) or

the carboxylic acid (neutral loss of 45 Da).

Nuclear Magnetic Resonance (NMR)
C NMR (Critical): The presence of a quaternary carbon signal in the aliphatic region (approx.
50-60 ppm) confirms the 3,3-disubstitution. The N-substituted isomer will not show a
quaternary carbon signal for the ring carbons.

H NMR:

Absence of the methine proton at position 3 (present in the starting material).
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Distinct diastereotopic splitting of the methylene protons on the pyrrolidine ring due to the

chiral center.

Singlet for the methoxy group (

~3.3 ppm).

Validation Logic Diagram

Synthesized Sample
(C8H15NO3)

LC-MS Analysis
Target: 174.1 m/z

13C NMR Analysis

Mass Correct

Quaternary Carbon Found?
(~55 ppm)

CONFIRMED:
3-(2-Methoxyethyl)pyrrolidine-

3-carboxylic acid

Yes

REJECT:
Likely N-alkylated isomer

(1-substituted)

No (CH signal present)

Click to download full resolution via product page

Figure 2: Analytical decision tree for structural verification.

Applications in Drug Discovery[2][3][4][5]
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This molecule serves as a high-value building block in three primary areas:

Peptidomimetics (

-Turn Inducers): The quaternary center at position 3 forces the pyrrolidine ring into a specific
pucker, rigidly constraining the backbone of any peptide it is incorporated into. This is used to
mimic

-turns in proteins, stabilizing the bioactive conformation of peptide drugs.

Protease Resistance: Replacing natural proline or

-alanine with this sterically bulky, non-proteinogenic amino acid prevents recognition by
proteolytic enzymes (e.g., peptidases), significantly extending the in vivo half-life of the drug.

Solubility Modulation: The 2-methoxyethyl ether side chain acts as a "solubilizing tail." It

increases polarity and hydrogen bonding potential compared to a simple alkyl group (like an

ethyl or methyl group), improving the overall pharmacokinetic profile (ADME) of the final

molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 3-(2-Methoxyethyl)pyrrolidine-3-
carboxylic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13269514/docs#technical-guide-3-2-methoxyethyl-
pyrrolidine-3-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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